Cas no 1378717-13-5 (2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid)

• Product Name: 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid
• CAS No: 1378717-13-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5685427
• PubChem ID: 64281583
• Update Time: 2025-10-29

2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid
• EN300-24307387
• AKOS013603076
• 1378717-13-5
• 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid

• Inchi： 1S/C12H13NO4/c1-2-7-17-12(16)13-10-6-4-3-5-9(10)8-11(14)15/h2-6H,1,7-8H2,(H,13,16)(H,14,15)
• InChI Key： PGYPZHPQJWTMSR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC=CC=1CC(=O)O)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid

Introduction to 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid (CAS No. 1378717-13-5) and Its Emerging Applications in Chemical Biology

2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid, identified by the CAS number 1378717-13-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both aromatic and acetic acid moieties, which contribute to its versatility in pharmaceutical and biochemical applications. The structural motif, particularly the (prop-2-en-1-yloxy)carbonylamino group, plays a crucial role in modulating interactions with biological targets, making this compound a promising candidate for further investigation.

The compound’s chemical structure consists of a phenyl ring substituted with an amino group linked to a carbamate moiety, which is further connected to an acetic acid side chain. This arrangement not only imparts solubility and stability but also allows for selective binding to biological receptors or enzymes. The prop-2-en-1-yloxy group, an ester-like moiety, introduces additional functionalization possibilities, enabling modifications that can enhance bioavailability or target specificity.

In recent years, there has been growing interest in the development of small-molecule inhibitors that can modulate protein-protein interactions (PPIs) or enzyme activity. 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid has been explored as a potential scaffold for designing molecules that can interact with challenging targets such as transcription factors or kinases. Its aromatic backbone provides a suitable platform for hydrogen bonding and hydrophobic interactions, while the acetic acid side chain can serve as a pharmacophore for binding to active sites or allosteric pockets.

One of the most compelling aspects of this compound is its potential application in drug discovery. The (prop-2-en-1-yloxy)carbonylamino group is particularly noteworthy, as it has been shown to enhance binding affinity when incorporated into drug-like molecules. This feature has led researchers to investigate its utility in developing novel therapeutics for diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in disease pathways.

The synthesis of 2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis have been employed to construct the desired framework with high precision. These synthetic strategies not only ensure the purity of the final product but also allow for easy modifications to explore different analogs.

Recent studies have highlighted the compound’s potential in modulating biological pathways relevant to metabolic diseases. The acetic acid moiety, for instance, is known to interact with receptors involved in energy homeostasis, making this molecule a candidate for developing treatments against obesity and diabetes. Additionally, the phenyl ring’s ability to engage in π-stacking interactions suggests that it could be used to design molecules that disrupt aberrant protein aggregation associated with neurodegenerative conditions.

The field of chemical biology continues to evolve rapidly, and compounds like 1378717-13-5 are at the forefront of innovation. Researchers are leveraging computational methods such as molecular docking and structure-based drug design to predict how this molecule might interact with biological targets. These computational approaches complement experimental efforts by providing insights into binding modes and potential side effects before costly wet-lab trials are conducted.

In conclusion,2-(2-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications spanning multiple therapeutic areas. As research progresses, it is likely that derivatives of this compound will emerge as lead candidates for clinical development, offering new hope for treating complex diseases.